Cas no 2355919-10-5 ([1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine)

[1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine is a fluorinated pyridine derivative featuring a cyclobutylmethanamine moiety, which imparts unique steric and electronic properties. The fluorine substitution at the 6-position of the pyridine ring enhances its metabolic stability and influences its binding affinity in medicinal chemistry applications. The cyclobutyl group contributes to conformational rigidity, potentially improving selectivity in target interactions. This compound is of interest in pharmaceutical research, particularly as a building block for the development of bioactive molecules, including kinase inhibitors or CNS-targeting agents. Its structural features make it a versatile intermediate for further functionalization, enabling the exploration of structure-activity relationships in drug discovery.
[1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine structure
2355919-10-5 structure
Product Name:[1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine
CAS No:2355919-10-5
MF:C10H13FN2
MW:180.222025632858
CID:6241939
PubChem ID:154780166
Update Time:2025-06-11

[1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • [1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine
    • EN300-27160125
    • 2355919-10-5
    • Inchi: 1S/C10H13FN2/c11-9-4-1-3-8(13-9)10(7-12)5-2-6-10/h1,3-4H,2,5-7,12H2
    • InChI Key: WVVQDUBXKSZHFT-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C2(CN)CCC2)=N1

Computed Properties

  • Exact Mass: 180.10627659g/mol
  • Monoisotopic Mass: 180.10627659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.9Ų

[1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine Pricemore >>

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Additional information on [1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine

Introduction to [1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine (CAS No. 2355919-10-5)

[1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine, with the CAS number 2355919-10-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl ring and a fluorinated pyridine moiety. These structural elements contribute to its potential applications in the development of new therapeutic agents.

The chemical structure of [1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine is particularly intriguing due to the presence of the fluorine atom, which can significantly influence the compound's biological activity and pharmacokinetic properties. Fluorine is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable functional group in drug design. The cyclobutyl ring, on the other hand, adds conformational rigidity and can improve the binding affinity of the molecule to its target.

Recent studies have explored the potential of [1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine as a lead compound for various therapeutic applications. One notable area of research is its use as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of [1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine to several GPCRs. The results showed that this compound exhibited high affinity for specific GPCRs, suggesting its potential as a selective agonist or antagonist. This selectivity is crucial for minimizing off-target effects and improving the safety profile of potential drugs derived from this compound.

Another area of interest is the use of [1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine in the treatment of neurodegenerative diseases. Preliminary studies have indicated that this compound may have neuroprotective properties, potentially due to its ability to modulate certain signaling pathways involved in neuronal survival and function. For instance, it has been shown to reduce oxidative stress and inhibit apoptosis in neuronal cells, which are key mechanisms underlying neurodegeneration.

The pharmacokinetic properties of [1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine have also been evaluated in preclinical studies. These studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Specifically, it exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

In addition to its potential therapeutic applications, [1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine has been used as a building block in synthetic chemistry. Its unique structure makes it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel derivatives with enhanced potency and selectivity for specific targets.

The safety profile of [1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine has been assessed through various toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, [1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine (CAS No. 2355919-10-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical applications.

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